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Compound of Interest

Compound Name: AS-99 TFA

Cat. No.: B8210099

Application Notes and Protocols for AS-99 TFA

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and storage of AS-99
trifluoroacetate (TFA), a potent and selective inhibitor of the ASH1L histone methyltransferase.
[1][2] Proper handling and preparation of this compound are critical for ensuring experimental
reproducibility and accuracy.

Overview of AS-99 TFA

AS-99 TFA is a first-in-class inhibitor of ASH1L, a histone methyltransferase, with an IC50 of
0.79 uM and a Kd of 0.89 pM.[1] It has demonstrated anti-leukemic activity by blocking cell
proliferation, inducing apoptosis and differentiation, and downregulating MLL fusion target
genes.[1][2] In vivo studies have shown its efficacy in reducing leukemia burden in mouse
models. AS-99 is supplied as a trifluoroacetate (TFA) salt, which may require consideration for
certain biological experiments.

Physicochemical Properties and Solubility

AS-99 TFA is a light yellow to yellow solid. Its key properties and solubility are summarized in
the table below.
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Property Value Reference
Molecular Formula C29H31F6N505S2

Molecular Weight 707.71 g/mol

Appearance Light yellow to yellow solid

100 mg/mL (141.30 mM) or

Solubility in DMSO
250 mg/mL (353.25 mM)

Solubility in Water 12.5 mg/mL (17.66 mM)

Note: Ultrasonic assistance is recommended for dissolution in both DMSO and water. The use
of newly opened, anhydrous DMSO is advised as hygroscopic DMSO can negatively impact
solubility.

Experimental Protocols

The following protocol describes the preparation of a concentrated stock solution in Dimethyl
Sulfoxide (DMSO), which can then be further diluted in aqueous buffers for experimental use.
This is a standard method for dissolving hydrophobic compounds for biological assays.

Materials:

e AS-99 TFA lyophilized powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

o Sterile, low-retention polypropylene microcentrifuge tubes
» \ortex mixer

» Water bath sonicator

» Sterile aqueous buffer (e.g., PBS)

Protocol for Preparing a 10 mM DMSO Stock Solution:

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b8210099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Equilibrate: Allow the vial of lyophilized AS-99 TFA to reach room temperature before
opening to prevent moisture condensation.

o Weigh: Carefully weigh the desired amount of AS-99 TFA powder in a sterile microcentrifuge
tube.

e Add Solvent: Add the calculated volume of anhydrous, sterile DMSO to achieve a 10 mM
stock solution. For example, to prepare a 10 mM stock solution from 1 mg of AS-99 TFA
(MW: 707.71 g/mol ), add 141.3 pL of DMSO.

» Dissolve: Vortex the tube for 30-60 seconds. If the compound does not fully dissolve,
sonicate the solution in a water bath for 5-10 minutes.

 Inspect: Visually confirm that the solution is clear and free of any particulates.

» Aliquot: Dispense the stock solution into single-use aliquots in sterile, low-retention
polypropylene microcentrifuge tubes to minimize freeze-thaw cycles.

Workflow for Dissolving AS-99 TFA
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Caption: Workflow for the dissolution of AS-99 TFA.
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Preparation of AqQueous Working Solutions:
e Thaw: Thaw a single aliquot of the AS-99 TFA DMSO stock solution at room temperature.

» Dilute: To minimize precipitation, add the DMSO stock solution dropwise to the sterile
aqueous buffer while gently vortexing. For example, to prepare a 10 uM working solution in 1
mL of buffer, add 1 pL of the 10 mM DMSO stock solution.

For in vivo experiments, it is recommended to prepare the working solution fresh on the day of
use.

Proper storage of AS-99 TFA is crucial for maintaining its stability and activity.

Storage . . .
Form Duration Special Conditions
Temperature

Store in a desiccator,
Lyophilized Powder -20°C or -80°C Several years protected from light,

and under nitrogen.

Protect from light and

Stock Solution in store under nitrogen.
-80°C Up to 6 months ] o
DMSO Aliquoting is highly
recommended.

Protect from light and

Stock Solution in store under nitrogen.
-20°C Up to 1 month ] S
DMSO Aliquoting is highly
recommended.
Aqueous Working ]
) 2-8°C < 24 hours Prepare fresh daily.
Solution

Considerations for the Trifluoroacetate (TFA) Salt

AS-99 is supplied as a TFA salt, a common counterion resulting from the purification process of
synthetic peptides and small molecules. While generally acceptable for many experiments,
residual TFA can be toxic and may interfere with certain biological assays. If your experiments
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are sensitive to TFA, consider exchanging it for a more biologically compatible salt, such as
hydrochloride (HCI) or acetate.

Protocol for TFA/HCI Exchange:

This protocol is adapted from standard procedures for peptide TFA salt exchange.

Dissolve: Dissolve the AS-99 TFA in 100 mM HCI.

Incubate: Let the solution stand at room temperature for at least one minute.

Freeze: Flash-freeze the solution in liquid nitrogen.

Lyophilize: Lyophilize the frozen solution overnight to obtain the hydrochloride salt of AS-99.

Repeat (Optional): This process can be repeated to further reduce the TFA content.

Workflow for TFA/HCI Exchange
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Caption: Workflow for TFA to HCI salt exchange.

Signaling Pathway of AS-99

AS-99 acts as an inhibitor of the ASH1L enzyme, which is a histone methyltransferase.
Specifically, it targets the methylation of histone H3 at lysine 36 (H3K36me2), a mark
associated with transcriptional activation. By inhibiting ASH1L, AS-99 leads to the
downregulation of MLL fusion target genes that are critical for leukemogenesis.

Simplified Signaling Pathway of AS-99 Action
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Caption: AS-99 inhibits ASH1L-mediated H3K36 methylation.

Safety and Handling

AS-99 TFA is intended for research use only and should be handled by qualified professionals
in a laboratory setting. When handling the compound, follow standard safety protocols:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,
and safety goggles.

e Ventilation: Use in a well-ventilated area to avoid inhalation of dust or aerosols.
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» Contact: Avoid contact with skin and eyes. In case of contact, flush immediately with plenty
of water.

o Storage: Store in a tightly sealed container in a cool, well-ventilated area, away from
incompatible materials.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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